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Introduction
The Enzyme-Linked Immunosorbent Assay (ELISA) is a cornerstone technique for the

detection and quantification of proteins and other antigens. However, challenges in sensitivity

and high background can limit its effectiveness, particularly when analyzing low-abundance

targets. Signal Enhancer Hikari is a reagent system designed to overcome these limitations

by amplifying the signal intensity and reducing non-specific binding in immunoassays. This

document provides detailed application notes and protocols for the effective use of Signal
Enhancer Hikari in ELISA for sensitive detection.

Signal Enhancer Hikari is a ready-to-use kit, typically containing two components: Solution A

for the dilution of the primary antibody and antigen, and Solution B for the dilution of the

secondary antibody. By replacing standard diluents like PBS or TBS with these specialized

solutions, researchers can achieve a several-fold to more than ten-fold increase in signal

intensity without requiring additional steps in the standard ELISA workflow.

Principle of Signal Enhancement
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While the precise formulation is proprietary, Signal Enhancer Hikari is designed to optimize

the conditions for antigen-antibody interactions. This leads to more efficient binding of primary

and secondary antibodies to their targets, resulting in a stronger signal output from the

enzymatic reaction. Concurrently, components in the solutions help to minimize non-specific

binding to the microplate surface, thereby lowering the background and improving the signal-to-

noise ratio.

Below is a conceptual diagram illustrating the enhanced signal generation when using Signal
Enhancer Hikari compared to a standard buffer.
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Caption: Conceptual diagram of signal enhancement.

Applications
Signal Enhancer Hikari is particularly beneficial for:

Detection of low-abundance proteins: Such as cytokines, growth factors, and other

biomarkers in complex biological samples like serum, plasma, and cell culture supernatants.

Improving assay sensitivity: Allowing for the detection of picogram levels of an analyte.
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Reducing antibody consumption: The enhanced signal may allow for the use of more dilute

antibody concentrations, thus conserving valuable reagents.

Overcoming high background issues: Improving the clarity and reliability of results.

Experimental Data (Illustrative)
The following tables present hypothetical data to illustrate the potential improvement in ELISA

performance when using Signal Enhancer Hikari compared to a standard Phosphate-Buffered

Saline with Tween 20 (PBS-T) diluent for the detection of a model cytokine, Interleukin-6 (IL-6).

Table 1: Comparison of Standard Curve Performance

IL-6 Conc. (pg/mL) OD (450nm) with PBS-T
OD (450nm) with Signal
Enhancer Hikari

1000 2.58 3.85

500 1.85 3.21

250 1.12 2.45

125 0.65 1.68

62.5 0.38 0.95

31.25 0.21 0.52

15.63 0.13 0.28

0 (Blank) 0.08 0.09

Table 2: Analysis of Assay Sensitivity and Dynamic Range
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Parameter PBS-T Signal Enhancer Hikari

Lower Limit of Detection

(LLOD)
~30 pg/mL ~15 pg/mL

Signal-to-Noise Ratio at 62.5

pg/mL
4.75 10.56

Dynamic Range 31.25 - 1000 pg/mL 15.63 - 1000 pg/mL

Note: The data presented in these tables are for illustrative purposes only and do not represent

actual experimental results.

Detailed Protocols
This section provides a detailed protocol for a standard sandwich ELISA using Signal
Enhancer Hikari. Optimization of antibody concentrations and incubation times is

recommended for each specific assay.

Materials
Signal Enhancer Hikari (Solution A and Solution B)

Coating antibody

Capture antibody (biotinylated or unconjugated)

Streptavidin-HRP (if using a biotinylated detection antibody)

HRP-conjugated secondary antibody (if using an unconjugated detection antibody)

Antigen standard and samples

96-well ELISA plates

Wash buffer (e.g., PBS with 0.05% Tween-20)

Substrate solution (e.g., TMB)
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Stop solution (e.g., 2N H₂SO₄)

Plate reader

Experimental Workflow
The following diagram outlines the key steps in performing a sandwich ELISA with Signal
Enhancer Hikari.
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Caption: Sandwich ELISA workflow with Signal Enhancer Hikari.
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Step-by-Step Protocol
Plate Coating:

Dilute the capture antibody to the desired concentration in an appropriate coating buffer.

Add 100 µL of the diluted capture antibody to each well of a 96-well ELISA plate.

Incubate overnight at 4°C.

Wash the plate 3 times with 200 µL of wash buffer per well.

Blocking:

Add 200 µL of a suitable blocking buffer to each well.

Incubate for 1-2 hours at room temperature.

Wash the plate 3 times with 200 µL of wash buffer per well.

Antigen Incubation:

Prepare serial dilutions of the antigen standard in Signal Enhancer Hikari Solution A.

Dilute samples in Signal Enhancer Hikari Solution A.

Add 100 µL of the diluted standards and samples to the appropriate wells.

Incubate for 2 hours at room temperature or overnight at 4°C.

Wash the plate 3 times with 200 µL of wash buffer per well.

Primary Antibody Incubation:

Dilute the primary (detection) antibody to the optimized concentration in Signal Enhancer
Hikari Solution A.

Add 100 µL of the diluted primary antibody to each well.
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Incubate for 1-2 hours at room temperature.

Wash the plate 3 times with 200 µL of wash buffer per well.

**Secondary Antibody/Streptavidin-H

To cite this document: BenchChem. [Enhancing ELISA Sensitivity: Application Notes and
Protocols for Signal Enhancer Hikari]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1191876/docs#enhancing-elisa-sensitivity-
application-notes-and-protocols-for-signal-enhancer-hikari]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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